3''-Hydroxy-geranylhydroquinone
Overview
Description
3''-hydroxy-geranylhydroquinone is a polyprenylhydroquinone consisting of hydroquinone in which the hydrogen at position 2 is substituted by a (2Z)-3-(hydroxymethyl)-7-methylocta-2,6-dien-1-yl group. It is a polyprenylhydroquinone and a terpenoid. It derives from a geranylhydroquinone.
Scientific Research Applications
Enzymatic Reactions in Plant Cell Cultures
Research on geranylhydroquinone 3′′-hydroxylase in cell suspension cultures of Lithospermum erythrorhizon has demonstrated its involvement in shikonin and dihydroechinofuran biosynthesis. This enzyme is crucial for hydroxylating the isoprenoid side chain of geranylhydroquinone, a known precursor of shikonin, and is identified as a cytochrome P-450-dependent monooxygenase (Yamamoto et al., 2000).
Antioxidant Properties from Marine Sources
A study on the Indian Ocean tunicate Aplidium savignyi revealed three hydroquinone compounds, including geranylhydroquinone, exhibiting potential as natural antioxidants. These compounds have significant implications in marine biology and natural product chemistry (Aknin et al., 1999).
Potential in Cytotoxic Activities
The synthesis of geranylhydroquinone derivatives has shown potential cytotoxic activities against various human cancer cell lines. These studies provide insights into the therapeutic applications of geranylhydroquinone in cancer research (Baeza et al., 2012).
Role in Shikonin Biosynthesis
Research has identified CYP76B74 as a crucial enzyme in the shikonin biosynthetic pathway, responsible for the 3′′-hydroxylation of geranylhydroquinone in Arnebia euchroma. This study enhances understanding of naphthoquinone pigment formation and its medicinal and economic value (Wang et al., 2018).
Shikonin Derivative Biosynthesis
A novel alcohol dehydrogenase activity in Lithospermum erythrorhizon cell cultures has been identified, converting 3''-hydroxy-geranylhydroquinone to an aldehyde intermediate. This enzyme is specific to the biosynthesis of shikonin derivatives, highlighting its unique role in plant metabolism (Yamamoto et al., 2020).
Gene Function in Echium Plantagineum
A study on Echium plantagineum has cloned and characterized a geranylhydroquinone 3''-hydroxylase gene, demonstrating its positive role in enhancing shikonin biosynthesis. This research contributes to the understanding of metabolite biosynthesis in plants (Fu et al., 2021).
Enzyme Inhibition and Activation in Biochemical Pathways
Investigations into the inhibitory and activation properties of prenyldiphosphate mimics on ubiA-prenyl transferase, crucial for ubiquinone biosynthesis, have provided insights into the enzyme's functionality and its potential applications in biochemistry and molecular biology (Zakharova et al., 2004).
Properties
Molecular Formula |
C16H22O3 |
|---|---|
Molecular Weight |
262.34 g/mol |
IUPAC Name |
2-[(2Z)-3-(hydroxymethyl)-7-methylocta-2,6-dienyl]benzene-1,4-diol |
InChI |
InChI=1S/C16H22O3/c1-12(2)4-3-5-13(11-17)6-7-14-10-15(18)8-9-16(14)19/h4,6,8-10,17-19H,3,5,7,11H2,1-2H3/b13-6- |
InChI Key |
JIPPNUPHXUEYHJ-MLPAPPSSSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC1=C(C=CC(=C1)O)O)/CO)C |
Canonical SMILES |
CC(=CCCC(=CCC1=C(C=CC(=C1)O)O)CO)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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